Linoelaidic Acid

• CAS No.: 506-21-8
• Product Name: Linoelaidic Acid
• Molecular Formula: C18H32O2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: (9E,12E)-octadeca-9,12-dienoic acid
• Standard InChI: InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6+,10-9+
• Standard InChIKey: OYHQOLUKZRVURQ-AVQMFFATSA-N
• Isomeric SMILES: CCCCC/C=C/C/C=C/CCCCCCCC(=O)O
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)O
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)O
• Appearance: Unit:100 mgPurity:99%Physical liquid
• Melting Point: 28-29°C
• Physical Description: Solid
• Description: Linoelaidic acid, also known as linoelaidate, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Linoelaidic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Linoelaidic acid has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, linoelaidic acid is primarily located in the cytoplasm and membrane (predicted from logP). Linoelaidic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, linoelaidic acid can be found in green bell pepper, green zucchini, and red bell pepper. This makes linoelaidic acid a potential biomarker for the consumption of these food products.; Linoelaidic acid is an octadecadienoic acid containing two E (trans) double bonds at positions 9 and 12. It has a role as a metabolite. It is an octadecadienoic acid and an omega-6 fatty acid.; A doubly unsaturated fatty acid, occurring widely in plant glycosides. It is an essential fatty acid in mammalian nutrition and is used in the biosynthesis of prostaglandins and cell membranes. (From Stedman, 26th ed)
• Synonyms: 9 trans,12 trans Octadecadienoic Acid; 9,12 Octadecadienoic Acid; 9,12-Octadecadienoic Acid; 9-trans,12-trans-Octadecadienoic Acid; Acid, 9,12-Octadecadienoic; cis,cis-9,12-Octadecadienoic Acid; Linoelaidic Acid; Linoelaidic Acid, (E,Z)-Isomer; Linoleate; Linoleic Acid; Linoleic Acid, (E,E)-Isomer; Linoleic Acid, (Z,E)-Isomer; Linoleic Acid, (Z,Z)-Isomer; Linoleic Acid, (Z,Z)-Isomer, 14C-Labeled; Linoleic Acid, Ammonium Salt, (Z,Z)-Isomer; Linoleic Acid, Calcium Salt, (Z,Z)-Isomer; Linoleic Acid, Potassium Salt, (Z,Z)-Isomer; Linoleic Acid, Sodium Salt, (E,E)-Isomer; Linoleic Acid, Sodium Salt, (Z,Z)-Isomer; Linolelaidic Acid; trans,trans-9,12-Octadecadienoic Acid
• Reference: 1.Ratnayake, W.M.N.,Chen, Z.Y.,Pelletier, G., et al. Occurrence of 5c,8c,11c,15t-eicosatetraenoic acid and other unusual polyunsaturated fatty acids in rats fed partially hydrogenated canola oil. Lipids 29, 707-714 (1994).
• PubChem Compound: 5282457
• Last Modified: Nov 11 2021